4-Hydroxy-5-methyl-3-furanone 4-Hydroxy-5-methyl-3-furanone 4-Hydroxy-5-methyl-3-furanone is the key flavor component of beef broth and shoyu (soy sauce).
Norfuraneol, also known as 4hm-furanone, belongs to the class of organic compounds known as furanones. Furanones are compounds containing a furan ring bearing a ketone group. Norfuraneol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, norfuraneol is primarily located in the cytoplasm. Norfuraneol can be biosynthesized from 5-methyl-2, 3-dihydrofuran. Norfuraneol is a sweet, bready, and candy tasting compound that can be found in fruits. This makes norfuraneol a potential biomarker for the consumption of this food product.
4-hydroxy-5-methyl-3-furanone is a member of the class of furans that is 5-methyl-2,3-dihydrofuran with a hydroxy group at position 4 and a keto group at position 3. It has a role as a metabolite. It is a member of furans, an enol and a cyclic ketone. It derives from a 5-methyl-2,3-dihydrofuran.
Brand Name: Vulcanchem
CAS No.: 19322-27-1
VCID: VC21009904
InChI: InChI=1S/C5H6O3/c1-3-5(7)4(6)2-8-3/h7H,2H2,1H3
SMILES: CC1=C(C(=O)CO1)O
Molecular Formula: C5H6O3
Molecular Weight: 114.1 g/mol

4-Hydroxy-5-methyl-3-furanone

CAS No.: 19322-27-1

Cat. No.: VC21009904

Molecular Formula: C5H6O3

Molecular Weight: 114.1 g/mol

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4-Hydroxy-5-methyl-3-furanone - 19322-27-1

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Description 4-Hydroxy-5-methyl-3-furanone is the key flavor component of beef broth and shoyu (soy sauce).
Norfuraneol, also known as 4hm-furanone, belongs to the class of organic compounds known as furanones. Furanones are compounds containing a furan ring bearing a ketone group. Norfuraneol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, norfuraneol is primarily located in the cytoplasm. Norfuraneol can be biosynthesized from 5-methyl-2, 3-dihydrofuran. Norfuraneol is a sweet, bready, and candy tasting compound that can be found in fruits. This makes norfuraneol a potential biomarker for the consumption of this food product.
4-hydroxy-5-methyl-3-furanone is a member of the class of furans that is 5-methyl-2,3-dihydrofuran with a hydroxy group at position 4 and a keto group at position 3. It has a role as a metabolite. It is a member of furans, an enol and a cyclic ketone. It derives from a 5-methyl-2,3-dihydrofuran.
CAS No. 19322-27-1
Molecular Formula C5H6O3
Molecular Weight 114.1 g/mol
IUPAC Name 4-hydroxy-5-methylfuran-3-one
Standard InChI InChI=1S/C5H6O3/c1-3-5(7)4(6)2-8-3/h7H,2H2,1H3
Standard InChI Key DLVYTANECMRFGX-UHFFFAOYSA-N
SMILES CC1=C(C(=O)CO1)O
Canonical SMILES CC1=C(C(=O)CO1)O
Melting Point Mp 126.6-127.5 ° (dec.)
126.6-127.5°C

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